3-Butylpiperidin-4-ol
Cat. No. B8735785
M. Wt: 157.25 g/mol
InChI Key: GTRMAGNJDIYFIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06608078B2
Procedure details
A mixture of 1-benzyl-3-n-butyl-4-hydroxypiperidine (2.5 g, 10.0 mmole) and 20% palladium hydroxide (0.2 g) in methanol (25 ml) was stirred in hydrogen atmosphere (1 atm.) for 24 hr at 30° C. Catalyst was filtered off, washed with methanol, filtrate was concentrated to dryness to give 3-n-butyl-4-hydroxypiperidine as oil. Yield 1.4 g (87%), C9H19NO, m/z 158 (M+1) PMR (CDCl3): 0.94 (3H, t, CH3, j=8 Hz), 1.04-1.54 (7H, m, 3×CH2 & H3), 1.74 (1H, m, H5), 1.98 (2H, m, H5, & OH, D2O exchangeable), 2.22 (1H, m, H2), 2.7 (1H, m, H6), 3.12 (1H, m, H2), 3.3 (1H, m, H6), 3.46 (1H, bs, NH, D2O exchangeable), 3.98 (1H, m, H4).
Name
1-benzyl-3-n-butyl-4-hydroxypiperidine
Quantity
2.5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([N:8]1[CH2:13][CH2:12][CH:11]([OH:14])[CH:10]([CH2:15][CH2:16][CH2:17][CH3:18])[CH2:9]1)C1C=CC=CC=1>CO.[H][H].[OH-].[Pd+2].[OH-]>[CH2:15]([CH:10]1[CH:11]([OH:14])[CH2:12][CH2:13][NH:8][CH2:9]1)[CH2:16][CH2:17][CH3:18] |f:3.4.5|
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Inputs
Step One
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Name
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1-benzyl-3-n-butyl-4-hydroxypiperidine
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Quantity
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2.5 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1CC(C(CC1)O)CCCC
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0.2 g
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Type
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catalyst
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Smiles
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[OH-].[Pd+2].[OH-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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Catalyst was filtered off
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WASH
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Type
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WASH
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Details
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washed with methanol, filtrate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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was concentrated to dryness
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(CCC)C1CNCCC1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
